Cas no 885949-70-2 ((4-Aminophenyl)(4-cyclohexylpiperazino)methanone)

• Product Name: (4-Aminophenyl)(4-cyclohexylpiperazino)methanone
• CAS No: 885949-70-2
• MF: C₁₇H₂₅N₃O
• MW: 287.39990401268
• MDL: MFCD06659556
• CID: 1076293
• PubChem ID: 2764092
• Update Time: 2025-04-20

(4-Aminophenyl)(4-cyclohexylpiperazino)methanone Chemical and Physical Properties

Names and Identifiers

• (4-Aminophenyl)(4-cyclohexylpiperazin-1-yl)methanone
• (4-Aminophenyl)(4-cyclohexylpiperazino)methanone
• 4-(4-cyclohexylpiperazine-1-carbonyl)aniline
• (4-Aminophenyl)(4-cyclohexyl-1-piperazinyl)methanone
• CS-0211950
• A1-53578
• DTXSID501219615
• AKOS005070694
• SCHEMBL1710098
• (4-aminophenyl)-(4-cyclohexylpiperazin-1-yl)methanone
• MFCD06659556
• 5Y-0218
• 885949-70-2
• DB-406023

• MDL： MFCD06659556
• Inchi： 1S/C17H25N3O/c18-15-8-6-14(7-9-15)17(21)20-12-10-19(11-13-20)16-4-2-1-3-5-16/h6-9,16H,1-5,10-13,18H2
• InChI Key： ISEWARYCFRTPRD-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(=CC=1)N)N1CCN(CC1)C1CCCCC1

Computed Properties

• Exact Mass: 287.199762429g/mol
• Monoisotopic Mass: 287.199762429g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 49.6Ų

Experimental Properties

• Melting Point: 134

(4-Aminophenyl)(4-cyclohexylpiperazino)methanone Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Aminobenzoic acids and derivatives